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Compound of Interest

Compound Name: 2-Chloro-3-methyl-5-nitropyridine

Cat. No.: B1582605

Essential Safety and Handling Guide for 2-
Chloro-3-methyl-5-nitropyridine

This guide provides critical safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 2-Chloro-3-methyl-5-
nitropyridine. Adherence to these protocols is essential for ensuring laboratory safety and
operational integrity.

Hazard Identification and Classification

2-Chloro-3-methyl-5-nitropyridine is a chemical compound that presents several health
hazards.[1][2] It is classified as toxic if swallowed, causes skin irritation, and can result in
serious eye damage.[1] Additionally, it may cause respiratory irritation.[1][3]

Hazard Classification Category

Acute Toxicity, Oral Category 3[1][2]
Skin Corrosion/Irritation Category 2[3][4][5]
Serious Eye Damage/Eye lIrritation Category 1[1][2]

Specific Target Organ Toxicity (Single Exposure)  Category 3 (Respiratory system)[1][2][3][4]

Signal Word: Danger|[2]
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Personal Protective Equipment (PPE)

To minimize exposure and ensure personal safety when handling 2-Chloro-3-methyl-5-

nitropyridine, the following personal protective equipment is mandatory.

Protection Type

Recommended Equipment

Eye/Face Protection

Tightly fitting safety goggles with side-shields
conforming to EN 166 (EU) or NIOSH (US)
standards.[1] A face shield may be necessary

where there is a splash potential.[6]

Skin Protection

Chemical-resistant gloves (impervious) and
protective clothing.[1][3] Fire/flame resistant and

impervious clothing should be worn.[1]

Respiratory Protection

A full-face respirator should be used if exposure
limits are exceeded or if irritation or other
symptoms are experienced.[1] For emergency
situations, a positive-pressure, self-contained
breathing apparatus (SCBA) is required.[3][7][8]

Operational and Handling Protocols

Proper handling procedures are critical to prevent accidents and exposure.

Engineering Controls:

» Handle in a well-ventilated place.[1]

o Ensure eyewash stations and safety showers are close to the workstation.[4][5]

Safe Handling Practices:

e Avoid contact with skin and eyes.[1]

e Avoid the formation of dust and aerosols.[1]

e Do not eat, drink, or smoke when using this product.[1][3]
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e Wash hands and any exposed skin thoroughly after handling.[1][3][4]

o Contaminated work clothing should not be allowed out of the workplace and must be washed
before reuse.[3]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1][3]
o Store locked up.[1][3]

o Keep away from incompatible materials such as strong oxidizing agents.[5][8]

Emergency and First-Aid Procedures

Immediate and appropriate first-aid measures are crucial in the event of exposure.

Exposure Route First-Aid Measures

Remove the person to fresh air and keep them
If Inhaled comfortable for breathing.[1][3] Get medical help

if you feel unwell.[1]

Take off contaminated clothing immediately.[1]
If on Skin Wash with plenty of water.[1][3] If skin irritation

occurs, get medical help.[1][3]

Immediately rinse with water for several

minutes.[1][3] Remove contact lenses, if present

If in Eyes ] o
and easy to do. Continue rinsing.[1][3] Get
medical help.[1]
Get emergency medical help immediately.[1]
If Swallowed

Rinse mouth.[1][3]

Spill and Disposal Plan

In the event of a spill, and for routine disposal, the following procedures must be followed.
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Spill Containment and Cleanup:

Evacuate personnel to a safe area.

Ensure adequate ventilation.

Avoid dust formation.[1]

Wear appropriate personal protective equipment, including chemical-impermeable gloves.[1]

Collect the spilled material and place it in a suitable, closed container for disposal.[1]
Waste Disposal:

» Dispose of contents and container to an appropriate treatment and disposal facility in
accordance with applicable laws and regulations.[1]

e Do not let the chemical enter drains.[1]
e Surplus and non-recyclable solutions should be offered to a licensed disposal company.[9]

Workflow for Handling and Disposal

The following diagram outlines the procedural flow for safely handling and disposing of 2-
Chloro-3-methyl-5-nitropyridine.
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Caption: Workflow for safe handling and disposal of 2-Chloro-3-methyl-5-nitropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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